![molecular formula C10H10N2S B1647592 3-[4-(methylthio)phenyl]-1H-pyrazole CAS No. 474706-34-8](/img/structure/B1647592.png)
3-[4-(methylthio)phenyl]-1H-pyrazole
Overview
Description
Synthesis Analysis
There is a related compound, “3-Substituted-4-(4-methylthio phenyl)-1H-pyrrole”, which was synthesized via Van Leusen pyrrole synthesis . The in vitro anticancer activity of this compound was investigated and some of the pyrrole compounds showed similar antiproliferative activity against cancer cells .Scientific Research Applications
- Anti-Inflammatory Agents : Researchers have explored the anti-inflammatory potential of 3-[4-(methylthio)phenyl]-1H-pyrazole derivatives. These compounds may inhibit inflammatory pathways, making them interesting candidates for drug development .
- Analgesics : The compound’s structural features suggest possible analgesic properties. Scientists investigate its role in pain management .
- Functional Coatings : 3-[4-(methylthio)phenyl]-1H-pyrazole derivatives can be incorporated into coatings to enhance surface properties. Their unique chemical structure may improve adhesion, corrosion resistance, or other surface characteristics .
- Fluorescent Probes : Researchers have used similar molecules as fluorescent probes in biological imaging. These compounds absorb and emit light, making them valuable tools for visualizing cellular processes .
- Pesticides and Herbicides : The compound’s aromatic ring and sulfur atom could be exploited for designing novel agrochemicals. Investigating its effects on pests, pathogens, or weeds is crucial .
- Sulfur Cycling : Given its sulfur-containing moiety, 3-[4-(methylthio)phenyl]-1H-pyrazole may play a role in sulfur cycling in the environment. Understanding its fate and transformation is relevant for environmental scientists .
- Transition Metal Complexes : Researchers explore the use of similar ligands in transition metal complexes. These complexes can catalyze various reactions, such as C–C bond formation or oxidation reactions .
Organic Synthesis and Medicinal Chemistry
Materials Science and Surface Modification
Photophysics and Optoelectronics
Agrochemicals and Crop Protection
Environmental Chemistry
Catalysis and Chemical Transformations
properties
IUPAC Name |
5-(4-methylsulfanylphenyl)-1H-pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2S/c1-13-9-4-2-8(3-5-9)10-6-7-11-12-10/h2-7H,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ABAXDZCPRLKVEN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)C2=CC=NN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[4-(methylthio)phenyl]-1H-pyrazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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